![molecular formula C16H19N3O2 B7472782 2-[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one](/img/structure/B7472782.png)
2-[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-(4-Methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as MPP and is a phthalazinone derivative. MPP has been found to have potential applications in various fields of research, including biochemistry and pharmacology.
Mechanism of Action
The exact mechanism of action of MPP is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate. MPP has also been found to have an affinity for the mu-opioid receptor, which is involved in the regulation of pain.
Biochemical and Physiological Effects:
MPP has been found to have various biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which is an inhibitory neurotransmitter. This can lead to a reduction in neuronal excitability and can have anticonvulsant and anxiolytic effects. MPP has also been found to have analgesic and anti-inflammatory effects, which may be due to its affinity for the mu-opioid receptor.
Advantages and Limitations for Lab Experiments
MPP has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have a high level of purity. MPP has also been found to have a low toxicity profile, which makes it suitable for use in in vitro and in vivo experiments. However, there are also some limitations to the use of MPP in lab experiments. For example, its mechanism of action is not fully understood, and its effects may vary depending on the experimental conditions.
Future Directions
There are several future directions for the study of MPP. One potential direction is to further investigate its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is to study its effects on other neurotransmitter systems, such as the dopamine and serotonin systems. Additionally, further research is needed to fully understand the mechanism of action of MPP and its effects on different physiological systems.
Synthesis Methods
The synthesis of MPP involves the reaction of 4-methylpiperidine with phthalic anhydride in the presence of a catalyst. The reaction takes place in a solvent such as acetic anhydride or acetonitrile. The product obtained is then purified using techniques such as recrystallization or column chromatography.
Scientific Research Applications
MPP has been studied for its potential applications in various fields of scientific research. It has been found to have potential applications in the field of biochemistry and pharmacology. MPP has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties. It has also been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]phthalazin-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2/c1-12-6-8-18(9-7-12)15(20)11-19-16(21)14-5-3-2-4-13(14)10-17-19/h2-5,10,12H,6-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUTXKNZLCJIIOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)CN2C(=O)C3=CC=CC=C3C=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.